5-bromo-N'-[(E)-pyridin-3-ylmethylidene]pyridine-3-carbohydrazide

• IUPAC Name: 5-bromo-N-[(E)-pyridin-3-ylmethylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C12H9BrN4O/c13-11-4-10(7-15-8-11)12(18)17-16-6-9-2-1-3-14-5-9/h1-8H,(H,17,18)/b16-6+
• InChI Key: YXXASCSFOXNMQM-OMCISZLKSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=NNC(=O)C2=CC(=CN=C2)Br
• Isomeric SMILES: C1=CC(=CN=C1)/C=N/NC(=O)C2=CC(=CN=C2)Br
• Molecular Formula: C12H9BrN4O
• Molecular Weight: 305.13 g/mol

Description

5-bromo-N'-[(E)-pyridin-3-ylmethylidene]pyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C12H9BrN4O and its molecular weight is 305.13 g/mol. The purity is usually 95%.
The exact mass of the compound 5-bromo-N'-(3-pyridinylmethylene)nicotinohydrazide is 303.99597 g/mol and the complexity rating of the compound is 311. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Drug Discovery and Development

• The compound is part of the "beyond rule of 5" (bRo5) chemical space, which presents a significant challenge in achieving acceptable oral pharmacokinetics. Retrospective analysis of bRo5 compounds, including those similar to 5-bromo-N'-(3-pyridinylmethylene)nicotinohydrazide, can provide insights into the principles contributing to the oral bioavailability of successful bRo5 compounds (DeGoey et al., 2017).

Synthesis and Biological Studies

• In a study exploring the synthesis of various compounds, including those related to 5-bromo-N'-(3-pyridinylmethylene)nicotinohydrazide, it was found that these compounds have been screened for various cell cultures for antimicrobial and antiviral testing (Joshi et al., 2010).

Antibacterial Activity

• A nickel(II) complex with an acylhydrazone similar to 5-bromo-N'-(3-pyridinylmethylene)nicotinohydrazide showed antibacterial activity against E. coli, S. aureus, and B. subtilis, indicating potential applications in the development of antibacterial agents (Yu-jie, 2011).

Antitumor Activity

• Pyridinesulfonamide, a fragment in compounds like 5-bromo-N'-(3-pyridinylmethylene)nicotinohydrazide, has been studied for its effect on PI3Kα kinase and anticancer activity. The study of its enantiomers revealed insights into the stereochemistry's effect on biological activity (Zhou et al., 2015).

Quantum Chemical Investigations

• The compound has been the subject of quantum mechanical investigations, which provide insights into its potential as a chiral dopant for liquid crystals and its biological activities, including anti-thrombolytic, biofilm inhibition, and haemolytic activities (Ahmad et al., 2017).